Cas no 1417898-92-0 (methyl 1-methyl-1,4-diazepane-6-carboxylate)

• Product Name: methyl 1-methyl-1,4-diazepane-6-carboxylate
• CAS No: 1417898-92-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD29054855
• CID: 4597715
• PubChem ID: 121552382
• Update Time: 2025-10-29

methyl 1-methyl-1,4-diazepane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-1,4-diazepane-6-carboxylate
• 1H-1,4-Diazepine-6-carboxylic acid, hexahydro-1-methyl-, methyl ester

• MDL： MFCD29054855
• Inchi： 1S/C8H16N2O2/c1-10-4-3-9-5-7(6-10)8(11)12-2/h7,9H,3-6H2,1-2H3
• InChI Key： KYOKOQXQXBOPEG-UHFFFAOYSA-N
• SMILES： N1(C)CC(C(OC)=O)CNCC1

Additional information on methyl 1-methyl-1,4-diazepane-6-carboxylate

Recent Advances in the Study of Methyl 1-Methyl-1,4-diazepane-6-carboxylate (CAS: 1417898-92-0) in Chemical Biology and Pharmaceutical Research

Methyl 1-methyl-1,4-diazepane-6-carboxylate (CAS: 1417898-92-0) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its diazepane core structure, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, aiming to uncover its therapeutic potential in various disease models.

One of the key areas of interest is the role of methyl 1-methyl-1,4-diazepane-6-carboxylate as a building block in the synthesis of novel bioactive molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacokinetic properties and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this moiety into a series of kinase inhibitors, resulting in compounds with improved selectivity and potency against cancer-related kinases.

In addition to its synthetic utility, methyl 1-methyl-1,4-diazepane-6-carboxylate has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy. The compound's ability to modulate specific enzymatic pathways has also been explored, with promising results in the context of neurodegenerative diseases.

The pharmacokinetic profile of methyl 1-methyl-1,4-diazepane-6-carboxylate has been another focal point of recent research. A 2024 preclinical study reported in Drug Metabolism and Disposition highlighted the compound's favorable absorption and distribution characteristics, along with its metabolic stability in rodent models. These findings support its potential as a lead compound for further drug development, particularly in central nervous system (CNS) disorders where blood-brain barrier penetration is critical.

Despite these advancements, challenges remain in the clinical translation of methyl 1-methyl-1,4-diazepane-6-carboxylate-based therapeutics. Issues such as off-target effects and dose-limiting toxicities need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and accelerate the development of this promising compound class.

In conclusion, methyl 1-methyl-1,4-diazepane-6-carboxylate (CAS: 1417898-92-0) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover new applications and refine its pharmacological properties, positioning it as a valuable tool in the development of next-generation therapeutics. Future studies should focus on expanding its therapeutic scope and addressing current limitations to fully realize its clinical potential.